N-[2-(dimethylamino)ethyl]-2-naphthalen-2-yloxyacetamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C16H20N2O2/c1-18(2)10-9-17-16(19)12-20-15-8-7-13-5-3-4-6-14(13)11-15/h3-8,11H,9-10,12H2,1-2H3,(H,17,19)
• InChI Key: JFQLBXNCFQPURN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)COC1=CC2=CC=CC=C2C=C1
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

N-[2-(dimethylamino)ethyl]-2-naphthalen-2-yloxyacetamide, commonly known as DANA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, biology, and chemistry.

Mechanism of Action

The mechanism of action of DANA is not fully understood; however, it is believed that it interacts with metal ions and forms complexes that can be detected through fluorescence. In cancer cells, DANA is thought to inhibit cell growth through the induction of apoptosis, a process that leads to programmed cell death.
Biochemical and Physiological Effects:
DANA has been shown to have minimal toxicity in vitro, making it an attractive candidate for further research. However, its effects on living organisms are not well understood, and further studies are needed to determine its safety and potential side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DANA in laboratory experiments is its high sensitivity and selectivity for metal ions. Its fluorescent properties allow for easy detection and quantification of metal ions in complex mixtures. However, one limitation of using DANA is its potential interference with other compounds in the sample, which can lead to false-positive results.

Future Directions

There are several future directions for the use of DANA in scientific research. One potential application is in the development of new anticancer agents. Further studies are needed to determine the mechanism of action of DANA in cancer cells and its potential for use in combination with other drugs. Additionally, DANA can be used as a probe for the detection of metal ions in environmental samples, which can aid in the monitoring of pollution levels. Furthermore, the development of new metal complexes using DANA as a ligand can lead to the synthesis of new catalysts with potential applications in various fields such as organic synthesis and materials science.
Conclusion:
In conclusion, DANA is a promising compound with potential applications in various fields such as medicine, biology, and chemistry. Its unique fluorescent properties make it an ideal candidate for the detection of metal ions, and its potential use as an anticancer agent warrants further investigation. However, more research is needed to fully understand its mechanism of action, safety, and potential side effects.

Synthesis Methods

The synthesis of DANA involves the reaction of 2-naphthol with N,N-dimethylethylenediamine in the presence of acetic anhydride. The resulting product is then treated with acetic acid to obtain DANA. This method has been widely used in the laboratory setting to produce DANA in large quantities for research purposes.

Scientific Research Applications

DANA has been extensively studied for its potential use as a fluorescent probe for the detection of metal ions such as copper, zinc, and mercury. Its unique fluorescent properties make it an ideal candidate for this application. DANA has also been investigated for its ability to inhibit the growth of cancer cells and its potential use as an anticancer agent. Furthermore, DANA has been used as a ligand for the synthesis of metal complexes, which have been studied for their catalytic properties.